Cas no 682757-48-8 (1-tert-butyl-3-ethyl-1H-pyrazole-4-carboxylic acid)

1-tert-butyl-3-ethyl-1H-pyrazole-4-carboxylic acid structure
682757-48-8 structure
Product Name:1-tert-butyl-3-ethyl-1H-pyrazole-4-carboxylic acid
CAS No:682757-48-8
MF:C10H16N2O2
MW:196.246242523193
CID:2798815
PubChem ID:57446729
Update Time:2025-04-21

1-tert-butyl-3-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-3-ethyl-1H-pyrazole-4-carboxylic acid
    • 1-(tert-Butyl)-3-ethyl-1H-pyrazole-4-carboxylic acid
    • WWNPFYPPWSSPBN-UHFFFAOYSA-N
    • SCHEMBL5906656
    • DTXSID30726529
    • 1-(1,1-dimethylethyl)-3-ethyl-1H-pyrazole-4-carboxylic acid
    • DB-097996
    • 682757-48-8
    • Inchi: 1S/C10H16N2O2/c1-5-8-7(9(13)14)6-12(11-8)10(2,3)4/h6H,5H2,1-4H3,(H,13,14)
    • InChI Key: WWNPFYPPWSSPBN-UHFFFAOYSA-N
    • SMILES: OC(C1C(CC)=NN(C=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 196.121177757Da
  • Monoisotopic Mass: 196.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1Ų

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